Cas no 87970-17-0 (3-Buten-1-ol, 2-[(phenylmethoxy)methyl]-)

• Product name: 3-Buten-1-ol, 2-[(phenylmethoxy)methyl]-
• CAS No: 87970-17-0
• MF: C₁₂H₁₆O₂
• MW: 192.25424
• CID: 649897
• PubChem ID: 14504200

3-Buten-1-ol, 2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 2-[(phenylmethoxy)methyl]-
• 2-(phenylmethoxymethyl)but-3-en-1-ol
• FT-0740222
• 87970-17-0
• SCHEMBL6118933
• DTXSID90561074
• 2-[(Benzyloxy)methyl]but-3-en-1-ol

• Inchi： InChI=1S/C12H16O2/c1-2-11(8-13)9-14-10-12-6-4-3-5-7-12/h2-7,11,13H,1,8-10H2
• InChI Key： QXZTXQVRDPVCDJ-UHFFFAOYSA-N
• SMILES： C=CC(CO)COCC1=CC=CC=C1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų